Cas no 2138252-35-2 (2-(2,2-dimethylpropyl)-6,7-dimethyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-(2,2-dimethylpropyl)-6,7-dimethyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138252-35-2
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5944603
• PubChem ID: 165478947
• Update Time: 2025-06-26

2-(2,2-dimethylpropyl)-6,7-dimethyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)-6,7-dimethyl-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1078018
• 2-(2,2-dimethylpropyl)-6,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138252-35-2

• Inchi： 1S/C13H19N3O/c1-8-6-11-14-10(7-13(3,4)5)15-16(11)12(17)9(8)2/h6H,7H2,1-5H3,(H,14,15)
• InChI Key： DVZDTWOJTDJSQF-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C=C2N=C(CC(C)(C)C)NN21

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-(2,2-dimethylpropyl)-6,7-dimethyl-1,2,4triazolo1,5-apyridin-5-ol

Compound CAS No. 2138252-35-2: 2-(2,2-Dimethylpropyl)-6,7-Dimethyl-1,2,4-Triazolo[1,5-a]pyridin-5-ol

The compound with CAS No. 2138252-35-2, named 2-(2,2-Dimethylpropyl)-6,7-Dimethyl-1,2,4-Triazolo[1,5-a]pyridin-5-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The molecule's structure features a triazolo[1,5-a]pyridine core with specific substituents that confer it with distinctive chemical and biological properties.

Recent studies have highlighted the importance of triazolopyridines in the development of novel pharmaceutical agents. The triazolo[1,5-a]pyridine moiety is particularly interesting due to its ability to act as a bioisostere for other heterocyclic systems. This makes it a valuable component in the design of drugs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases.

The substituents on the triazolo[1,5-a]pyridine core play a crucial role in determining the compound's properties. In this case, the presence of a (E)-N'-(4-methoxybenzylidene)acetohydrazide group introduces additional functionality that enhances its reactivity and selectivity in biological systems. This substitution pattern has been shown to improve the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

From a synthetic perspective, the preparation of CAS No. 2138252-35-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the synthesis of this compound, including the use of microwave-assisted reactions and continuous flow chemistry. These advancements have significantly improved the yield and purity of the final product while reducing production costs.

In terms of applications, CAS No. 2138252-35-2 has demonstrated potential as a lead compound in drug discovery programs targeting protein kinases and other enzyme families. Its ability to modulate key signaling pathways makes it a promising candidate for treating conditions such as cancer and inflammatory diseases. Preclinical studies have shown that this compound exhibits potent inhibitory activity against several disease-relevant targets without causing significant toxicity to normal cells.

The structural uniqueness of CAS No. 2138252-35-